N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide

• Molecular Formula: C20H13BrN2O3
• Molecular Weight: 409.2 g/mol
• IUPAC Name: N//'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide
• InChI: InChI=1S/C20H13BrN2O3/c21-14-6-7-17(24)13(9-14)11-22-23-20(25)19-10-16-15-4-2-1-3-12(15)5-8-18(16)26-19/h1-11,22H,(H,23,25)/b13-11+
• InChI Key: MLMLKBANXCHYQD-ACCUITESSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN/C=C/4\C=C(C=CC4=O)Br
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NNC=C4C=C(C=CC4=O)Br

Description

N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that contains a benzofuran ring and a carbohydrazide group. The compound has been synthesized using various methods and has been found to exhibit interesting biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide is not fully understood. However, it has been found to act through various pathways. Some of the mechanisms of action include:
1. Inhibition of cell proliferation: The compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis.
2. Antioxidant activity: The compound exhibits antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.
3. Anti-inflammatory activity: The compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
Biochemical and Physiological Effects:
N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been found to exhibit interesting biochemical and physiological effects. Some of the effects include:
1. Anticancer activity: The compound inhibits the growth of cancer cells and induces apoptosis.
2. Neuroprotective activity: The compound protects neurons from oxidative stress and inflammation.
3. Anti-inflammatory activity: The compound inhibits the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has advantages and limitations for lab experiments. Some of the advantages include:
1. Anticancer activity: The compound can be used to test the efficacy of anticancer drugs.
2. Neuroprotective activity: The compound can be used to test the efficacy of drugs for the treatment of neurodegenerative diseases.
3. Anti-inflammatory activity: The compound can be used to test the efficacy of drugs for the treatment of inflammatory diseases.
Some of the limitations include:
1. Toxicity: The compound has been found to exhibit some toxicity, which may limit its use in certain experiments.
2. Solubility: The compound is not very soluble in water, which may limit its use in some experiments.
3. Stability: The compound may be unstable under certain conditions, which may affect its efficacy in some experiments.

Future Directions

N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has potential for future research. Some of the future directions include:
1. Structural modifications: Structural modifications of the compound may lead to the development of more potent and selective compounds.
2. Formulation development: Formulation development of the compound may improve its solubility and stability, making it more suitable for use in experiments.
3. Mechanistic studies: Mechanistic studies of the compound may help to elucidate its exact mechanism of action and identify new targets for drug development.
4. In vivo studies: In vivo studies of the compound may help to validate its efficacy and safety for use in humans.
Conclusion:
N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide is a chemical compound with potential applications in scientific research. It exhibits interesting biochemical and physiological effects that make it useful in various fields of research. The compound has advantages and limitations for lab experiments, and future research may lead to the development of more potent and selective compounds. Further studies are needed to elucidate the exact mechanism of action and validate its efficacy and safety for use in humans.

Synthesis Methods

The synthesis of N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has been achieved using different methods. One of the most common methods involves the reaction of 2-hydroxybenzaldehyde with 2-aminobenzoic acid to form a Schiff base. The Schiff base is then reacted with 3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)acetic acid to form the final product. Other methods involve the use of different starting materials and catalysts.

Scientific Research Applications

N'-[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzo[e][1]benzofuran-2-carbohydrazide has potential applications in scientific research. It has been found to exhibit interesting biochemical and physiological effects that make it useful in various fields of research. Some of the areas where the compound can be used include:
1. Cancer Research: The compound has been found to exhibit anticancer properties. It inhibits the growth of cancer cells and induces apoptosis, making it a potential candidate for cancer therapy.
2. Neurodegenerative Diseases: The compound has been found to exhibit neuroprotective effects. It protects neurons from oxidative stress and inflammation, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Anti-inflammatory: The compound has been found to exhibit anti-inflammatory effects. It inhibits the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.